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Compound of Interest

Compound Name: Epelmycin D

cat. No.: B15579798

A comprehensive search of available scientific literature and chemical databases has revealed
no specific data for a compound identified as "Epelmycin D." The search results consistently
redirect to information pertaining to Epelmycin A, a closely related anthracycline antibiotic.

It is possible that "Epelmycin D" is a less common or newly identified member of the
epelmycin family for which data has not yet been publicly disseminated. Alternatively, it may be
a synonym not widely indexed, or the query may contain a typographical error.

Given the absence of specific information for Epelmycin D, this guide will proceed by
presenting the available data for the well-characterized analogue, Epelmycin A, as a reference
point for researchers, scientists, and drug development professionals. It is crucial to note that
while structurally similar, the physicochemical and stability properties of Epelmycin D may
differ from those of Epelmycin A.

Physicochemical Properties of Epelmycin A

The known physicochemical properties of Epelmycin A are summarized in the table below. This
information is primarily derived from computational models and database entries, and
experimental data for some properties remains limited.
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Property Value Source
Molecular Formula Ca2H53NO1s PubChem
Molecular Weight 811.9 g/mol PubChem[1]
Appearance Not Reported

Melting Point Not Reported

Solubility Not Reported

pKa Not Reported

LogP Not Reported

Stability Profile of Epelmycin A

Detailed experimental stability data for Epelmycin A is not readily available in the public

domain. However, general principles of anthracycline stability can be applied to infer its likely

behavior under various conditions. Anthracyclines are known to be sensitive to pH, light, and

oxidative conditions.

General Stability Considerations for Anthracyclines:

e pH Stability: Glycosidic linkages in anthracyclines are susceptible to hydrolysis under acidic

conditions, leading to the cleavage of the sugar moieties and loss of biological activity. They

are generally more stable in neutral to slightly acidic pH.

» Photostability: Exposure to light, particularly UV radiation, can lead to photodegradation of

the anthracycline chromophore, resulting in a loss of potency and the formation of

degradation products.

o Oxidative Stability: The hydroguinone moiety in the anthracycline structure is susceptible to

oxidation, which can be catalyzed by metal ions.

Experimental Protocols for Physicochemical and

Stability Analysis
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While specific protocols for Epelmycin D are unavailable, standard methodologies for

characterizing and assessing the stability of complex natural products like anthracyclines would
be employed.

Workflow for Physicochemical Characterization
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Structural Elucidation

NMR Spectroscopy
Pure Compound (1H, 13C, 2D)

Mass Spectrometry
Pure Compound (GIRIYERYSIYS)
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Isolation & Purification

. Crude Extract | pure compound
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Property Determination
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Stress Conditions

Acid Hydrolysis
(e.g., 0.1 M HCI)

Base Hydrolysis Oxidation Thermal Stress
(e.g., 0.1 M NaOH) (e.g., 3% H202) (e.g., 60°C)

Photolytic Stress
(UVIVis light)
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Outcome

Identification of Development of

Degradation Pathways Stability-Indicating Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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